Cas no 863507-72-6 (3-(dimethylamino)methyl-4-methoxybenzoic acid)

• Product Name: 3-(dimethylamino)methyl-4-methoxybenzoic acid
• CAS No: 863507-72-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 3389456
• PubChem ID: 24225538
• Update Time: 2025-06-14

3-(dimethylamino)methyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-[(DIMETHYLAMINO)METHYL]-4-METHOXY-
• 3-(dimethylamino)methyl-4-methoxybenzoic acid
• AKOS000302370
• 863507-72-6
• CS-0300302
• SCHEMBL18280632
• EN300-1838479
• 3-[(dimethylamino)methyl]-4-methoxybenzoic acid
• 3-((dimethylamino)methyl)-4-methoxybenzoic acid

• Inchi： 1S/C11H15NO3/c1-12(2)7-9-6-8(11(13)14)4-5-10(9)15-3/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： QIVCVMVKKVMKCQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=CC=1CN(C)C

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-(dimethylamino)methyl-4-methoxybenzoic acid

Comprehensive Overview of 3-(dimethylamino)methyl-4-methoxybenzoic acid (CAS No. 863507-72-6)

3-(dimethylamino)methyl-4-methoxybenzoic acid (CAS No. 863507-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a benzoic acid core with dimethylamino and methoxy functional groups. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The growing interest in 3-(dimethylamino)methyl-4-methoxybenzoic acid is partly driven by its potential role in developing novel therapeutics. Researchers are exploring its derivatives for their bioactivity, particularly in targeting neurological and inflammatory conditions. The compound's CAS No. 863507-72-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its structural motifs align with current trends in small-molecule drug design, a hot topic in the pharmaceutical industry.

From a chemical perspective, the dimethylamino group in 3-(dimethylamino)methyl-4-methoxybenzoic acid contributes to its basicity, while the methoxy group enhances its solubility in organic solvents. These properties are critical for its application in medicinal chemistry, where solubility and bioavailability are key considerations. The compound's benzoic acid backbone also allows for further functionalization, making it a versatile building block for synthesizing analogs with tailored properties.

In the context of green chemistry and sustainable synthesis, 3-(dimethylamino)methyl-4-methoxybenzoic acid has been studied for its potential to reduce waste in multi-step reactions. Researchers are investigating eco-friendly catalytic methods to produce this compound, addressing the demand for environmentally benign processes. This aligns with broader industry trends toward reducing the environmental footprint of chemical manufacturing.

The compound's relevance extends to material science, where its derivatives are explored for applications in organic electronics and polymers. Its aromatic structure and functional groups make it a candidate for designing conductive materials or photoactive compounds. As the demand for advanced materials grows, CAS No. 863507-72-6 continues to be a focal point in interdisciplinary research.

For those seeking detailed information on 3-(dimethylamino)methyl-4-methoxybenzoic acid, its spectroscopic data, synthetic routes, and safety profiles are well-documented in peer-reviewed literature. The compound's stability under various conditions and compatibility with common reagents further enhance its utility in laboratory settings. Whether for academic or industrial purposes, understanding its properties is essential for leveraging its full potential.

In summary, 3-(dimethylamino)methyl-4-methoxybenzoic acid (CAS No. 863507-72-6) represents a compelling case study in modern chemistry. Its multifaceted applications, from drug development to sustainable materials, underscore its importance in scientific advancement. As research progresses, this compound is likely to remain a subject of interest for innovators across multiple disciplines.